Cas no 1227607-58-0 (3-Bromo-2-hydroxypyridine-5-acetonitrile)
3-Bromo-2-hydroxypyridine-5-acetonitrile is a versatile heterocyclic compound featuring a pyridine core substituted with a bromo group at the 3-position, a hydroxyl group at the 2-position, and an acetonitrile moiety at the 5-position. This structure imparts significant reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The bromo and hydroxyl groups enhance its utility in cross-coupling reactions, while the acetonitrile functionality allows for further derivatization. Its high purity and stability under standard conditions ensure reliable performance in complex organic transformations. Researchers favor this compound for its role in constructing biologically active molecules, particularly in the development of kinase inhibitors and other therapeutic agents.
1227607-58-0 structure
Product Name:3-Bromo-2-hydroxypyridine-5-acetonitrile
CAS No:1227607-58-0
MF:C7H5BrN2O
MW:213.031400442123
CID:4913967
Update Time:2025-07-02
3-Bromo-2-hydroxypyridine-5-acetonitrile Chemical and Physical Properties
Names and Identifiers
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- 3-Bromo-2-hydroxypyridine-5-acetonitrile
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- Inchi： 1S/C7H5BrN2O/c8-6-3-5(1-2-9)4-10-7(6)11/h3-4H,1H2,(H,10,11)
- InChI Key： ZXUKRCZPTLXRHR-UHFFFAOYSA-N
- SMILES： BrC1C(NC=C(CC#N)C=1)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 295
- XLogP3: 0.3
- Topological Polar Surface Area: 52.9
3-Bromo-2-hydroxypyridine-5-acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A026000033-250mg |
3-Bromo-2-hydroxypyridine-5-acetonitrile |
1227607-58-0 | 97% | 250mg |
$734.40 | 2023-09-03 | |
| Alichem | A026000033-500mg |
3-Bromo-2-hydroxypyridine-5-acetonitrile |
1227607-58-0 | 97% | 500mg |
$989.80 | 2023-09-03 | |
| Alichem | A026000033-1g |
3-Bromo-2-hydroxypyridine-5-acetonitrile |
1227607-58-0 | 97% | 1g |
$1730.40 | 2023-09-03 |
3-Bromo-2-hydroxypyridine-5-acetonitrile Related Literature
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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N. Soin,D. Boyer,K. Prashanthi,S. Sharma,A. A. Narasimulu,J. Luo,T. H. Shah,E. Siores,T. Thundat Chem. Commun., 2015,51, 8257-8260
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3. Exclusive enantioselective recognition of glucopyranosides by inherently chiral hemicryptophanes†Olivier Perraud,Alexandre Martinez,Jean-Pierre Dutasta Chem. Commun., 2011,47, 5861-5863
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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